Cas no 851116-14-8 (methyl 6-(aminocarbamothioyl)aminohexanoate)

• Product Name: methyl 6-(aminocarbamothioyl)aminohexanoate
• CAS No: 851116-14-8
• MF: C₈H₁₇N₃O₂S
• MW: 219.304480314255
• CID: 5229039
• Update Time: 2026-03-07

methyl 6-(aminocarbamothioyl)aminohexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(hydrazinylthioxomethyl)amino]-, methyl ester
• methyl 6-(aminocarbamothioyl)aminohexanoate

• Inchi： 1S/C8H17N3O2S/c1-13-7(12)5-3-2-4-6-10-8(14)11-9/h2-6,9H2,1H3,(H2,10,11,14)
• InChI Key： VDNWPGOVKPEOHL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCCNC(NN)=S

Additional information on methyl 6-(aminocarbamothioyl)aminohexanoate

Introduction to Methyl 6-(Aminocarbamothioyl)Aminohexanoate (CAS No. 851116-14-8)

Methyl 6-(Aminocarbamothioyl)Aminohexanoate, also known by its CAS number 851116-14-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in various industries. The molecule consists of a hexanoate backbone with an aminocarbamothioyl group attached at the sixth position, making it a derivative of amino acids with sulfur-containing functionalities.

The chemical structure of methyl 6-(aminocarbamothioyl)aminohexanoate is characterized by a six-carbon chain, where the terminal carboxylic acid group is esterified with methanol, forming the methyl ester. The aminocarbamothioyl group introduces a sulfur atom into the molecule, which is known to play a crucial role in biological systems, particularly in enzymatic reactions and as part of amino acids like cysteine. This makes the compound a valuable precursor for synthesizing more complex molecules with sulfur-containing functionalities.

Recent studies have highlighted the potential of methyl 6-(aminocarbamothioyl)aminohexanoate in drug discovery and development. Its ability to act as a bioisostere or a prodrug has been explored in various therapeutic areas, including anti-inflammatory agents, antioxidants, and neuroprotective compounds. The sulfur atom in the molecule contributes to its reactivity and bioavailability, making it an attractive candidate for medicinal chemists.

In terms of synthesis, methyl 6-(aminocarbamothioyl)aminohexanoate can be prepared through several routes, including nucleophilic substitution and condensation reactions. These methods allow for precise control over the stereochemistry and functional groups, ensuring high purity and consistency in the final product. The compound's stability under various conditions has also been studied, making it suitable for large-scale production and storage.

The application of methyl 6-(aminocarbamothioyl)aminohexanoate extends beyond pharmaceuticals. It has shown promise in agricultural applications as a plant growth regulator and as an additive in personal care products due to its moisturizing properties. Its ability to form stable complexes with metal ions also makes it useful in catalysis and materials science.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicity of methyl 6-(aminocarbamothioyl)aminohexanoate. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This aligns with the growing demand for sustainable chemical solutions across industries.

In conclusion, methyl 6-(aminocarbamothioyl)aminohexanoate (CAS No. 851116-14-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in modern chemistry and pharmacology.